Cas no 1341997-59-8 (1-(2-(Azetidin-3-yloxy)ethyl)-1h-pyrazole)

• Product Name: 1-(2-(Azetidin-3-yloxy)ethyl)-1h-pyrazole
• CAS No: 1341997-59-8
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6169567
• PubChem ID: 63104593
• Update Time: 2025-11-04

1-(2-(Azetidin-3-yloxy)ethyl)-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1341997-59-8
• CS-0306231
• 1-(2-(Azetidin-3-yloxy)ethyl)-1h-pyrazole
• EN300-1146489
• 1-[2-(azetidin-3-yloxy)ethyl]-1H-pyrazole
• AKOS012405279

• Inchi： 1S/C8H13N3O/c1-2-10-11(3-1)4-5-12-8-6-9-7-8/h1-3,8-9H,4-7H2
• InChI Key： SAYNGVMEOIKOAJ-UHFFFAOYSA-N
• SMILES： O(CCN1C=CC=N1)C1CNC1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 39.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(2-(Azetidin-3-yloxy)ethyl)-1h-pyrazole

1-(2-(Azetidin-3-yloxy)ethyl)-1H-pyrazole: A Comprehensive Overview

The compound CAS No. 1341997-59-8, commonly referred to as 1-(2-(Azetidin-3-yloxy)ethyl)-1H-pyrazole, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically pyrazoles, which are known for their versatile chemical properties and wide-ranging applications in fields such as pharmaceuticals, agrochemicals, and materials science.

The structure of 1-(2-(Azetidin-3-yloxy)ethyl)-1H-pyrazole consists of a pyrazole ring fused with an azetidine moiety. The azetidine ring, a four-membered saturated ring containing one nitrogen atom, contributes to the compound's unique chemical reactivity and stability. The presence of the hydroxyl group (-OH) in the azetidine ring further enhances its functional versatility, making it a valuable building block for various chemical transformations.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as a potential drug candidate for treating infectious diseases, particularly those caused by antibiotic-resistant pathogens. The compound's ability to inhibit key enzymes involved in bacterial metabolism has been extensively studied, with promising results indicating its potential as an antimicrobial agent.

In addition to its pharmaceutical applications, 1-(2-(Azetidin-3-yloxy)ethyl)-1H-pyrazole has also been investigated for its role in agrochemicals. Its ability to act as a plant growth regulator has been explored, with studies suggesting that it could enhance crop yield and resistance to environmental stressors. This dual functionality underscores the compound's importance in both medical and agricultural sectors.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have developed efficient routes to synthesize this compound, often utilizing transition metal catalysts to facilitate key transformations. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

From a structural standpoint, the compound's stability is attributed to its rigid framework and conjugated system. The pyrazole ring's aromaticity provides electronic stability, while the azetidine ring introduces steric hindrance that can influence the compound's reactivity in various chemical environments. These properties make it an ideal candidate for further functionalization and modification.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the compound exhibits unique electronic properties that could be harnessed for applications in optoelectronics and sensors. These findings open new avenues for exploring its potential beyond traditional pharmaceutical and agricultural uses.

In conclusion, CAS No. 1341997-59-8, or 1-(2-(Azetidin-3-yloxy)ethyl)-1H-pyrazole, is a multifaceted compound with immense potential across diverse scientific domains. Its structural versatility, combined with recent research breakthroughs, positions it as a key player in future innovations in medicine, agriculture, and materials science.